Cas no 91623-91-5 (1-propionylpiperidin-4-one)

• Product Name: 1-propionylpiperidin-4-one
• CAS No: 91623-91-5
• MF: C₈H₁₃NO₂
• MW: 155.194322347641
• MDL: MFCD09948033
• CID: 3031557
• Update Time: 2025-05-22

1-propionylpiperidin-4-one Chemical and Physical Properties

Names and Identifiers

• 1-propionylpiperidin-4-one

• MDL： MFCD09948033
• Inchi： 1S/C8H13NO2/c1-2-8(11)9-5-3-7(10)4-6-9/h2-6H2,1H3
• InChI Key： QOLXLZRNPULJIL-UHFFFAOYSA-N
• SMILES： O=C1CCN(C(CC)=O)CC1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines N-acylpiperidines

Additional information on 1-propionylpiperidin-4-one

Introduction to 1-Propionylpiperidin-4-One (CAS No. 91623-91-5)

1-Propionylpiperidin-4-one (CAS No. 91623-91-5) is a versatile organic compound with significant applications in the fields of pharmaceuticals, agrochemicals, and material sciences. This compound, also known as 4-piperidone propionate, belongs to the class of cyclic ketones and is widely recognized for its role as an intermediate in the synthesis of various bioactive molecules. The chemical structure of 1-propionylpiperidin-4-one consists of a six-membered piperidine ring with a ketone group at the 4-position and a propionyl substituent at the 1-position, making it a valuable building block in organic synthesis.

Recent advancements in synthetic chemistry have further highlighted the potential of 1-propionylpiperidin-4-one in drug discovery. Researchers have explored its use as a precursor for developing neuroprotective agents, antidepressants, and anti-inflammatory drugs. For instance, studies published in high-impact journals such as *Journal of Medicinal Chemistry* and *Organic Process Research & Development* have demonstrated the compound's ability to modulate key biological pathways, making it a promising candidate for therapeutic interventions.

The synthesis of 1-propionylpiperidin-4-one has been optimized through various methodologies, including catalytic asymmetric synthesis and microwave-assisted reactions. These techniques not only enhance the efficiency of production but also reduce environmental impact, aligning with the principles of green chemistry. Moreover, the compound's stability under diverse reaction conditions makes it suitable for large-scale manufacturing processes.

In the agrochemical sector, 1-propionylpiperidin-4-one has found applications as an intermediate in the synthesis of herbicides and fungicides. Its ability to interact with specific enzymatic targets has been leveraged to develop compounds with enhanced efficacy and reduced toxicity. Recent studies have also explored its potential as a component in biopesticides, offering a sustainable alternative to conventional chemical pesticides.

From a structural perspective, the molecular formula of 1-propionylpiperidin-4-one is C₈H₁₃NO, with a molecular weight of approximately 137 g/mol. Its physical properties, such as melting point and solubility, are critical factors in determining its suitability for various applications. The compound exhibits good solubility in organic solvents like dichloromethane and ethyl acetate, facilitating its use in solution-phase reactions.

The demand for 1-propionylpiperidin-4-one has been steadily increasing due to its role in the development of advanced materials. For example, it has been employed as a monomer in the synthesis of polyamides and polyurethanes, contributing to the production of high-performance polymers used in aerospace and automotive industries. Its ability to form stable bonds under thermal conditions makes it an ideal choice for these applications.

Looking ahead, ongoing research into 1-propionylpiperidin-4-one is expected to uncover new avenues for its utilization. Collaborative efforts between academic institutions and industrial researchers are paving the way for innovative solutions in drug delivery systems and nanotechnology. The compound's adaptability across multiple disciplines underscores its importance as a key player in modern chemical research.